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Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and protecting the environment. This guide provides a comprehensive, step-by-step procedure

for the proper disposal of FCNIrPic (Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl) iridium(III)), a fluorescent dye. Adherence to these protocols is critical for

operational safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to consult your institution's specific safety

guidelines and the Safety Data Sheet (SDS) for FCNIrPic, if available. In the absence of a

specific SDS, the following general precautions for handling similar chemical compounds

should be strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling FCNIrPic
waste. This includes:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A laboratory coat
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Engineering Controls: Handle the waste in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Spill Response: In the event of a spill, isolate the area. For solid spills, carefully sweep the

material to avoid creating dust and place it in a designated, labeled waste container. For liquid

spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and collect it into a

suitable waste container.

FCNIrPic Properties Relevant to Disposal
Understanding the chemical and physical properties of FCNIrPic is essential for its safe

disposal.

Property Value Citation

Chemical Name

Bis(3,5-difluoro-4-cyano-2-(2-

pyridyl)phenyl-(2-

carboxypyridyl) iridium(III)

[1]

CAS Number 665005-28-7 [1]

Molecular Formula C30H14F4IrN5O2 [1]

Molecular Weight 744.68 g/mole [1]

Appearance Solid (assumed)

Solubility Soluble in Toluene, Chloroform [1]

Step-by-Step Disposal Protocol
The proper disposal of FCNIrPic, an iridium-containing fluorescent compound, requires its

classification and handling as hazardous waste. Do not dispose of FCNIrPic or its containers in

the regular trash or down the drain.[2]

1. Waste Segregation:

Solid Waste: Collect all solid FCNIrPic waste, including contaminated consumables (e.g.,

gloves, weighing paper, pipette tips), into a designated, chemically compatible container.
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Liquid Waste: Collect all liquid waste containing FCNIrPic, such as unused solutions or

solvent rinses, in a separate, leak-proof container.

Avoid mixing FCNIrPic waste with other incompatible chemical waste streams.[2]

2. Containerization:

Use containers that are in good condition, compatible with the chemical waste, and have a

secure, tight-fitting lid.[2] High-density polyethylene (HDPE) containers are generally

suitable.

Ensure the container is appropriate for the type of waste (solid or liquid).

3. Labeling:

Clearly label each waste container with the words "Hazardous Waste".[2]

The label must include the full chemical name: "Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-

(2-carboxypyridyl) iridium(III)" and the CAS number: "665005-28-7".[2]

Indicate the approximate concentration or quantity of the waste.

Include the date when the waste was first added to the container.

4. Storage:

Store waste containers in a designated and clearly marked Satellite Accumulation Area

(SAA) within the laboratory.[3][4]

The SAA should have secondary containment to capture any potential leaks or spills.[2]

Keep waste containers closed at all times, except when adding waste.[2][4]

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]
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Follow all institutional, local, state, and federal regulations for the disposal of hazardous

waste.

Experimental Protocols
While no specific experimental protocols for the disposal of FCNIrPic were found, the general

principle is to treat it as a hazardous chemical waste. The procedures outlined above are based

on standard laboratory safety protocols for handling and disposing of fluorescent dyes and

heavy metal-containing compounds.[3][5]
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Caption: FCNIrPic Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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